Cas no 776-40-9 (Benzene,1,4-bis(bromomethyl)-2,3,5,6-tetrafluoro-)

• Product Name: Benzene,1,4-bis(bromomethyl)-2,3,5,6-tetrafluoro-
• CAS No: 776-40-9
• MF: C₈H₄Br₂F₄
• MW: 335.918974876404
• CID: 562482
• PubChem ID: 13542011
• Update Time: 2025-06-08

Benzene,1,4-bis(bromomethyl)-2,3,5,6-tetrafluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,4-bis(bromomethyl)-2,3,5,6-tetrafluoro-
• 1-benzyl-4-(bromomethyl)-2,3,5,6-tetrafluorobenzene
• 1,2,4,5-tetrafluoro-3,6-bis(bromomethyl)benzene
• 1,2,4,5-tetrafluoro-3,6-dibromomethylbenzene
• 1,4-bis(bromomethyl)-2,3,5,6-tetrafluorobenzene
• 2,3,4,5-TETRACHLOROBENZENE-1-SULFONYL CHLORIDE
• 2,3,5,6-TETRAFLUORODIBENZYLBROMIDE
• 4-(bromomethyl)-2,3,5,6-tetrafluorobenzyl bromide
• E78600
• AKOS017344327
• 2,3,5,6-Tetrafluoro-1,4-bis(bromomethyl)benzene
• 776-40-9
• MFCD07779350
• A865179
• 1,4-Bis(bromomethyl)tetrafluorobenzene
• SCHEMBL1584401
• AMY2732
• BS-53307

• Inchi： 1S/C8H4Br2F4/c9-1-3-5(11)7(13)4(2-10)8(14)6(3)12/h1-2H2
• InChI Key： WTBYGXCRADGSLY-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(CBr)=C(C=1F)F)F)F

Computed Properties

• Exact Mass: 331.98200
• Monoisotopic Mass: 333.86159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: 103-106 ºC
• PSA: 0.00000
• LogP: 4.79070

Benzene,1,4-bis(bromomethyl)-2,3,5,6-tetrafluoro- Security Information

• Hazardous Material transportation number：UN 1759
• Hazard Category Code： R36/37/38;R41
• Safety Instruction： S26; S36/37/39; S39
• Hazardous Material Identification：
• Risk Phrases：R34; R36/37/38; R41

Additional information on Benzene,1,4-bis(bromomethyl)-2,3,5,6-tetrafluoro-

Benzene, 1,4-bis(bromomethyl)-2,3,5,6-tetrafluoro- (CAS No. 776-40-9): An Overview of a Unique Fluorinated Compound

Benzene, 1,4-bis(bromomethyl)-2,3,5,6-tetrafluoro- (CAS No. 776-40-9) is a highly specialized and versatile compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines the aromatic stability of benzene with the reactive bromomethyl groups and the electron-withdrawing properties of fluorine atoms. The combination of these functional groups endows the molecule with a wide range of potential applications in various scientific and industrial domains.

The molecular formula of Benzene, 1,4-bis(bromomethyl)-2,3,5,6-tetrafluoro- is C₈H₄Br₂F₄, and its molecular weight is approximately 315.91 g/mol. The compound's physical properties include a high boiling point and low solubility in water, making it suitable for use in organic solvents and specialized chemical reactions. These properties are crucial for its applications in synthetic chemistry and materials science.

In recent years, the interest in fluorinated compounds has surged due to their unique chemical and physical properties. Fluorine atoms are known for their strong electron-withdrawing effect, which can significantly alter the reactivity and stability of organic molecules. In the case of Benzene, 1,4-bis(bromomethyl)-2,3,5,6-tetrafluoro-, the presence of four fluorine atoms on the benzene ring imparts significant electronic effects that influence the molecule's behavior in various chemical reactions.

The bromomethyl groups on the 1 and 4 positions of the benzene ring are particularly noteworthy. These groups are highly reactive and can participate in a variety of substitution and elimination reactions. This reactivity makes Benzene, 1,4-bis(bromomethyl)-2,3,5,6-tetrafluoro- an excellent starting material for the synthesis of more complex molecules with tailored properties. For instance, these bromomethyl groups can be used to introduce other functional groups or to form cross-linking agents in polymer chemistry.

One of the key areas where Benzene, 1,4-bis(bromomethyl)-2,3,5,6-tetrafluoro- has found significant application is in polymer synthesis. The compound can be used to create polymers with enhanced thermal stability and mechanical strength due to the presence of fluorine atoms. These polymers have potential applications in high-performance materials such as coatings, adhesives, and electronic components.

In addition to its use in polymer chemistry, Benzene, 1,4-bis(bromomethyl)-2,3,5,6-tetrafluoro- has also been explored for its potential in pharmaceutical research. The unique combination of functional groups makes it a valuable intermediate for the synthesis of drug candidates with improved pharmacological properties. Recent studies have shown that derivatives of this compound exhibit promising biological activities against various diseases.

The synthesis of Benzene, 1,4-bis(bromomethyl)-2,3,5,6-tetrafluoro- typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include electrophilic aromatic substitution reactions followed by bromination and fluorination steps. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes for producing this compound on a larger scale.

Safety considerations are an important aspect when handling Benzene, 1,4-bis(bromomethyl)-2,3,5,6-tetrafluoro-. While it is not classified as a hazardous material under standard regulations (such as those outlined by OSHA or REACH), proper handling procedures should be followed to ensure worker safety. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

In conclusion,Benzene,1,4-bis(bromomethyl)-2,3,5,6-tetrafluoro- (CAS No. 776-40-9) is a multifaceted compound with a wide range of applications in organic chemistry and materials science. Its unique structure and properties make it an invaluable tool for researchers and industrial chemists alike. As ongoing research continues to uncover new possibilities for this compound,< strong>Benzene, strong >1, strong >4-bis(bromomethyl) strong >-2, strong >3, strong >5, strong >6-tetrafluoro- strong >is poised to play an increasingly important role in advancing scientific knowledge and technological innovation. p > article > response >